Cas no 96259-22-2 (Magnesium, bromo[4-(methoxymethyl)phenyl]-)

• Product Name: Magnesium, bromo[4-(methoxymethyl)phenyl]-
• CAS No: 96259-22-2
• MF: C₈H₉BrMgO
• MW: 225.365462064743
• MDL: MFCD11553279
• CID: 4358336
• PubChem ID: 13087535
• Update Time: 2025-10-21

Magnesium, bromo[4-(methoxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[4-(methoxymethyl)phenyl]-
• 4-(Methoxymethyl)phenylmagnesium bromide, 0.50 M in THF
• 4-(Methoxymethyl)phenylmagnesium bromide, 0.5M 2-MeTHF
• 96259-22-2

• MDL： MFCD11553279
• Inchi： 1S/C8H9O.BrH.Mg/c1-9-7-8-5-3-2-4-6-8;;/h3-6H,7H2,1H3;1H;/q;;+1/p-1
• InChI Key： FPZOOECPDIMPEW-UHFFFAOYSA-M
• SMILES： C(C1C=CC([Mg]Br)=CC=1)OC

Computed Properties

• Exact Mass: 223.96872Da
• Monoisotopic Mass: 223.96872Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on Magnesium, bromo[4-(methoxymethyl)phenyl]-

Comprehensive Analysis of Magnesium, bromo[4-(methoxymethyl)phenyl]- (CAS No. 96259-22-2)

Magnesium, bromo[4-(methoxymethyl)phenyl]- (CAS No. 96259-22-2) is an organomagnesium compound with significant applications in synthetic chemistry and material science. This compound, characterized by its unique bromo[4-(methoxymethyl)phenyl] moiety, has garnered attention for its versatility in Grignard reactions and catalytic processes. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly practices.

The molecular structure of Magnesium, bromo[4-(methoxymethyl)phenyl]- features a magnesium atom bonded to a bromine and a 4-(methoxymethyl)phenyl group. This configuration enhances its reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies highlight its role in cross-coupling reactions, a hot topic in organic chemistry, where it facilitates the formation of carbon-carbon bonds with high efficiency.

One of the most searched questions related to this compound is: "What are the applications of Magnesium, bromo[4-(methoxymethyl)phenyl]- in drug discovery?" The answer lies in its ability to act as a Grignard reagent, enabling the synthesis of complex molecules. For instance, it is used to introduce the 4-(methoxymethyl)phenyl group into target structures, a common motif in bioactive compounds. This aligns with the growing demand for precision medicine and tailored therapeutics.

Another trending topic is the use of Magnesium, bromo[4-(methoxymethyl)phenyl]- in renewable energy applications. Researchers are investigating its potential in organic photovoltaics and light-emitting diodes (OLEDs), where its electron-donating properties can improve device performance. This ties into the broader interest in sustainable energy solutions and carbon-neutral technologies.

From a safety perspective, handling Magnesium, bromo[4-(methoxymethyl)phenyl]- requires standard precautions for organomagnesium compounds, such as avoiding moisture and air exposure. However, its stability under controlled conditions makes it a reliable choice for high-throughput synthesis and industrial-scale production. This is particularly relevant for process chemistry professionals seeking efficient and scalable reagents.

In summary, Magnesium, bromo[4-(methoxymethyl)phenyl]- (CAS No. 96259-22-2) is a multifaceted compound with applications spanning drug development, material science, and renewable energy. Its unique properties and alignment with sustainability goals make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing green chemistry and next-generation technologies.